Cas no 1373253-50-9 (Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate)

• Product Name: Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate
• CAS No: 1373253-50-9
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4903245
• Update Time: 2025-06-14

Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate Chemical and Physical Properties

Names and Identifiers

• AB82820
• Ethyl 2-chloro-3-(trifluoromethyl)pyridine-6-acetate
• ethyl 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]acetate
• ETHYL [6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ACETATE
• Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-8(16)5-6-3-4-7(9(11)15-6)10(12,13)14/h3-4H,2,5H2,1H3
• InChI Key： SYJWRTUNJNXXFA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate

Comprehensive Overview of Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate (CAS No. 1373253-50-9)

Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate (CAS No. 1373253-50-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its pyridine core and trifluoromethyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a chloro group and a trifluoromethyl moiety, contributes to its reactivity and versatility in various applications.

The compound's CAS number 1373253-50-9 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. Researchers and manufacturers often search for Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate suppliers or synthesis methods, reflecting its growing demand. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of optimizing production processes for such intermediates to minimize environmental impact.

In pharmaceutical applications, Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate is explored as a building block for drug candidates targeting central nervous system (CNS) disorders and metabolic diseases. Its pyridine scaffold is a common motif in bioactive molecules, while the trifluoromethyl group enhances metabolic stability and bioavailability. These attributes align with the industry's focus on precision medicine and small-molecule therapeutics, making it a subject of ongoing research.

Agrochemical innovations also benefit from this compound's properties. The chloro and trifluoromethyl functional groups are frequently employed in crop protection agents, contributing to the development of next-generation pesticides and herbicides. With increasing global emphasis on food security and sustainable agriculture, the role of such intermediates in creating efficient and environmentally friendly solutions cannot be overstated.

From a synthetic chemistry perspective, Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate exemplifies the strategic use of halogenated pyridines in cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists exploring C-H functionalization or fluorine chemistry. The compound's stability under various conditions further enhances its utility in multistep syntheses.

Analytical characterization of CAS No. 1373253-50-9 typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and consistency, critical for both research and industrial-scale applications. Discussions around quality control standards and regulatory compliance often accompany searches for this compound, reflecting its use in highly regulated sectors.

The commercial landscape for Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate is shaped by factors like supply chain resilience and intellectual property considerations. Companies specializing in custom synthesis or fine chemicals frequently list this compound in their portfolios, catering to the needs of contract research organizations (CROs) and academic institutions. Market analyses often highlight the compound's niche yet growing demand in regions with robust life sciences and agricultural technology sectors.

Future directions for 1373253-50-9 may include exploration in catalysis and material science, where its structural features could contribute to innovations in organic electronics or polymers. The integration of artificial intelligence (AI) in chemical discovery may also accelerate the identification of novel applications, a trending topic in scientific communities. As sustainability becomes a priority, researchers are likely to investigate biocatalytic routes for its synthesis, aligning with the principles of circular economy.

In summary, Ethyl [6-chloro-5-(trifluoromethyl)pyridin-2-YL]acetate (CAS No. 1373253-50-9) represents a convergence of chemical innovation and practical utility. Its relevance to drug discovery, agrochemical development, and advanced materials ensures its continued prominence in scientific literature and industrial workflows. For professionals seeking detailed technical data sheets or safety guidelines, authoritative sources and supplier databases remain indispensable resources.